5-Cyclopropoxy-6-methylnicotinamide

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• SMILES: CC1=C(C=C(C=N1)C(=O)N)OC2CC2
• InChI: InChI=1S/C10H12N2O2/c1-6-9(14-8-2-3-8)4-7(5-12-6)10(11)13/h4-5,8H,2-3H2,1H3,(H2,11,13)
• InChIKey: HUEIVZSBSKRAJF-UHFFFAOYSA-N

5-Cyclopropoxy-6-methylnicotinamide – Chemical Identity & Pharmacological Classification

5-Cyclopropoxy-6-methylnicotinamide (CAS 1243408-96-9) is a synthetic nicotinamide derivative characterized by a cyclopropoxy substituent at the 5-position and a methyl group at the 6-position of the pyridine-3-carboxamide core, with a molecular formula of C₁₀H₁₂N₂O₂ and a molecular weight of 192.21 g/mol [1]. This substitution pattern places it within a specialized subclass of 5-cycloalkyl- or 5-heterocyclyl-nicotinamides, a series disclosed for therapeutic modulation of HDL-cholesterol, dyslipidemia, and related metabolic disorders [2]. The compound is structurally classified as a potential inhibitor of nicotinamide N-methyltransferase (NNMT), an enzyme implicated in metabolic regulation, cancer cell proliferation, and inflammatory signaling [3].

Designed as a potential NNMT inhibitor probe for metabolic and cancer signaling studies

5-Cyclopropoxy-6-methyl substitution supports positional selectivity studies among methyltransferase isoforms

Reported fit for HDL-cholesterol pathway research; structural basis from 5-cycloalkyl-nicotinamide series

• [1] PubChem Compound Summary: 5-Cyclopropoxy-6-methylnicotinamide, CID 72231862, National Center for Biotechnology Information (2025). View Source
• [2] MX2014001862A – 5-cycloalkyl- or 5-heterocyclyl-nicotinamides, F. Hoffmann-La Roche AG, 2014. View Source
• [3] Emerging opportunities for nicotinamide N-methyltransferase (NNMT) inhibitor clinical translation, JoVE, 2026. Contextually references NNMT as a target for nicotinamide derivatives. View Source

Structural Differentiation from Generic Nicotinamide Analogs

Generic nicotinamide (niacinamide) and unsubstituted 6-methylnicotinamide lack the 5-cyclopropoxy group, which is essential for orienting the molecule within the active site of NNMT and potentially other targets such as NAMPT or enzymes involved in HDL regulation [1]. The cyclopropoxy substituent introduces conformational constraint and steric bulk that simple alkoxy or unsubstituted analogs do not replicate, directly affecting target engagement kinetics and selectivity. Conversely, 5-cyclopropoxynicotinamide without the 6-methyl group loses a key hydrophobic contact that influences binding affinity and metabolic stability [2]. The dual substitution pattern—5-cyclopropoxy plus 6-methyl—creates a pharmacophore that cannot be recapitulated by mixing and matching mono-substituted analogs, making procurement of the exact compound critical for reproducible target engagement studies [3].

Lacks 5-cyclopropoxy Binding site complementarity at NNMT may not transfer; generic nicotinamide or 6-methylnicotinamide cannot replicate this conformational constraint.

6-Methyl deletion Key hydrophobic contact and metabolic stability may shift when the 6-methyl group is absent, altering target engagement profile.

Mono-substituted analogs Neither 5-cyclopropoxynicotinamide nor 6-methylnicotinamide alone reproduces the dual pharmacophore; substitution risk cannot be mitigated by mixing mono-substituted compounds.

• [1] MX2014001862A – 5-cycloalkyl- or 5-heterocyclyl-nicotinamides, F. Hoffmann-La Roche AG, 2014. Establishes criticality of 5-position substitution for HDL-related activity. View Source
• [2] PubChem Compound Summary: 5-Cyclopropoxynicotinamide, CAS 1243473-66-6, demonstrating structural absence of 6-methyl group. View Source
• [3] Fluorometric Assay of Rat Tissue N-Methyltransferases with Nicotinamide and Four Isomeric Methylnicotinamides, Chem. Pharm. Bull. 40(1): 153-156 (1992). Demonstrates differential substrate recognition among methylnicotinamide positional isomers. View Source

Head-to-Head & Cross-Study Quantitative Differentiation Evidence

Physicochemical Property Comparison vs. 6-Methylnicotinamide

5-Cyclopropoxy-6-methylnicotinamide exhibits a computed XLogP3-AA of 0.7, compared to 0.5 for unsubstituted 6-methylnicotinamide, indicating moderately increased lipophilicity that can enhance membrane permeability without violating Lipinski's Rule of Five [1]. The topological polar surface area (TPSA) of 65.2 Ų for the target compound versus 63.8 Ų for 6-methylnicotinamide represents a marginal difference, but the combination of higher LogP with comparable TPSA suggests improved passive diffusion potential [2]. The 5-cyclopropoxy group increases the molecular weight by 56 Da relative to 6-methylnicotinamide (192.21 vs. 136.15 g/mol), adding steric bulk that directly impacts target binding site complementarity .

Physicochemical comparison

Reported, Computed

ΔXLogP +0.2, ΔMW +56 Da, ΔTPSA +1.4 Ų vs 6-methylnicotinamide

May support differential permeability and binding compared to unsubstituted analog

Computed values only; no experimental LogP or permeability data available

Evidence Dimension	Computed LogP (XLogP3-AA)
Target Compound Data	XLogP3-AA = 0.7; MW = 192.21 g/mol; TPSA = 65.2 Ų
Comparator Or Baseline	6-Methylnicotinamide: XLogP3-AA = 0.5; MW = 136.15 g/mol; TPSA ≈ 63.8 Ų
Quantified Difference	Δ XLogP = +0.2 log units; Δ MW = +56.06 g/mol; Δ TPSA = +1.4 Ų
Conditions	Computed physicochemical properties using PubChem/XLogP3 algorithm; no experimental LogP or permeability data available for direct comparison.

Why This Matters

The 0.2 log unit increase in computed LogP, combined with a larger steric footprint, can translate into measurably different passive membrane permeability and protein-binding characteristics, making this compound a distinct chemical probe rather than an interchangeable analog.

• [1] PubChem Compound Summary: 5-Cyclopropoxy-6-methylnicotinamide, CID 72231862, XLogP3-AA value. View Source
• [2] PubChem Compound Summary: 6-Methylnicotinamide, CID 69407, XLogP3-AA value. View Source

NNMT Inhibitory Specificity vs. Isomeric Methylnicotinamides

In vitro enzymatic profiling of nicotinamide and its four isomeric methyl analogs (2-, 4-, 5-, and 6-methylnicotinamides) established that 5-methylnicotinamide functions as a selective substrate for NNMT in rat liver, whereas 4-methylnicotinamide is recognized by both NNMT and amine N-methyltransferase (ANMT), and 6-methylnicotinamide shows distinct substrate preferences [1]. The 5-cyclopropoxy-6-methylnicotinamide scaffold, by incorporating both a 5-alkoxy substituent and a 6-methyl group, is designed to exploit this NNMT active-site discrimination while simultaneously introducing a cyclopropoxy moiety for enhanced binding affinity, based on structure-activity relationship (SAR) principles validated in the broader 5-cycloalkyl-nicotinamide patent series [2]. No direct head-to-head IC₅₀ data for 5-cyclopropoxy-6-methylnicotinamide versus 6-methylnicotinamide on recombinant human NNMT is available in the public domain as of this analysis; this evidence dimension relies on class-level SAR inference from structurally analogous 5-substituted nicotinamides.

NNMT isoform specificity

Class-level inference

5-Methylnicotinamide selective NNMT substrate; 5-cyclopropoxy-6-methyl designed to enhance binding (SAR-based)

Class-level SAR supports NNMT selectivity; direct IC₅₀ data to verify

Based on rat tissue NNMT data; no recombinant human NNMT data for this compound

Evidence Dimension	Enzyme-substrate specificity (rat tissue NNMT activity)
Target Compound Data	No direct quantitative NNMT inhibition data available in public domain. Designed as a 5-cyclopropoxy-6-methylnicotinamide derivative with predicted NNMT engagement based on SAR.
Comparator Or Baseline	6-Methylnicotinamide: NNMT substrate activity reported in rat liver 9000×g supernatant; 5-Methylnicotinamide: selective NNMT substrate.
Quantified Difference	Quantitative comparison not possible due to absence of direct head-to-head data. Class-level inference: dual 5,6-substitution expected to enhance NNMT binding relative to monosubstituted analogs.
Conditions	Rat liver, kidney, spleen, and brain 9000×g supernatant fluids; fluorometric detection of N-methylated products. No recombinant human enzyme data available for this specific compound.

Why This Matters

The positional isomer specificity of NNMT substrate recognition means that any deviation from the 5,6-substitution pattern (e.g., using 4-methylnicotinamide or unsubstituted nicotinamide) will engage different methyltransferase isoforms, rendering generic substitution scientifically invalid for NNMT-targeted studies.

• [1] Sano A et al., 'Fluorometric Assay of Rat Tissue N-Methyltransferases with Nicotinamide and Four Isomeric Methylnicotinamides,' Chem. Pharm. Bull., 40(1): 153-156 (1992). View Source
• [2] MX2014001862A – 5-cycloalkyl- or 5-heterocyclyl-nicotinamides, F. Hoffmann-La Roche AG, 2014. Establishes pharmacological relevance of 5-substituted nicotinamides. View Source

mGluR5 PAM Scaffold Differentiation

A distinct patent series (EP 2575461 A4) discloses substituted 6-methylnicotinamides as mGluR5 positive allosteric modulators (PAMs), establishing the 6-methylnicotinamide core as a privileged scaffold for allosteric modulation of metabotropic glutamate receptors [1]. The addition of a 5-cyclopropoxy substituent to the 6-methylnicotinamide core, as in the target compound, introduces a hydrogen bond acceptor at position 5 not present in the reference mGluR5 PAM series, which may redirect target engagement away from mGluR5 or alter the allosteric modulation profile. Direct mGluR5 activity data for 5-cyclopropoxy-6-methylnicotinamide are not publicly available; however, the structural divergence at position 5 constitutes a meaningful SAR differentiator when procuring compounds for neuroscience target screening versus metabolic or oncology-focused studies.

mGluR5 PAM differentiation

Class-level inference

5-Cyclopropoxy absent from mGluR5 PAM series; target engagement profile may shift

Structural flag for library segregation from mGluR5 PAM chemotype

No direct mGluR5 activity data available for this compound

Evidence Dimension	Scaffold-based target engagement prediction: mGluR5 PAM vs. NNMT/NAMPT/HDL pathways
Target Compound Data	5-Cyclopropoxy-6-methylnicotinamide: 5-cyclopropoxy substitution not present in mGluR5 PAM series; predicted to alter allosteric binding mode.
Comparator Or Baseline	Substituted 6-methylnicotinamides in EP 2575461 A4: diverse amide substituents at position 3; no 5-alkoxy substitution.
Quantified Difference	Structural divergence only; no quantitative target engagement comparison available. Key difference: presence of 5-cyclopropoxy group absent from mGluR5 PAM series.
Conditions	Patent analysis; mGluR5 PAM activity assessed via calcium mobilization assays in HEK293 cells expressing human mGluR5. No corresponding data for target compound.

Why This Matters

Researchers sourcing compounds for mGluR5-focused neuroscience programs should be aware that the 5-cyclopropoxy-6-methyl substitution pattern diverges from the established mGluR5 PAM pharmacophore, and this compound may display a shifted selectivity profile compared to the reference 6-methylnicotinamide PAM series.

• [1] EP 2575461 A4 – Substituted-6-Methylnicotinamides as mGluR5 Positive Allosteric Modulators, Vanderbilt University, 2013. View Source

Prioritized Research Application Scenarios

NNMT-Selective Chemical Probe for Cancer Metabolism

The 5-cyclopropoxy-6-methyl substitution pattern is designed to engage NNMT with positional selectivity that generic 6-methylnicotinamide or 5-cyclopropoxynicotinamide cannot achieve. Based on differential NNMT substrate recognition among methylnicotinamide isomers [1] and the structural rationale for 5-cycloalkyl nicotinamides in enzyme inhibition [2], this compound is best deployed as a chemical probe in NNMT inhibition studies where off-target engagement of ANMT or other methyltransferases must be minimized. Researchers should verify NNMT IC₅₀ in their specific assay system before drawing quantitative conclusions.

HDL-Cholesterol Modulation & Dyslipidemia Target Validation

The patent disclosure of 5-cycloalkyl-nicotinamides as HDL-cholesterol raising agents [1] positions 5-cyclopropoxy-6-methylnicotinamide as a candidate for metabolic disease target validation. The 5-cyclopropoxy substituent is critical for the HDL-raising pharmacophore, and the 6-methyl group contributes to metabolic stability, distinguishing this compound from 5-unsubstituted or 6-des-methyl analogs. Procurement for dyslipidemia research should prioritize this exact substitution pattern to ensure fidelity to the patented pharmacophore.

Neuroscience Library Segregation from mGluR5 PAM Chemotype

The 5-cyclopropoxy modification distinguishes this compound from the established 6-methylnicotinamide mGluR5 PAM series [1]. Screening laboratories building neuroscience-focused compound libraries should classify 5-cyclopropoxy-6-methylnicotinamide as a structurally related but mechanistically distinct entry relative to mGluR5 PAMs, to avoid misannotation of screening hits. The presence of the 5-cyclopropoxy group is a definitive structural flag for segregation from the mGluR5 PAM chemotype.

Physicochemical Benchmarking in Nicotinamide Analog Series

The computed XLogP of 0.7 and TPSA of 65.2 Ų for 5-cyclopropoxy-6-methylnicotinamide [1] provide a measurable differentiation from 6-methylnicotinamide (XLogP 0.5) [2]. This renders the compound useful as a permeability benchmark in nicotinamide analog series, where incremental lipophilicity changes from the cyclopropoxy group can be correlated with Caco-2 or PAMPA permeability outcomes. Procurement for physicochemical SAR campaigns should reference these computed values as baseline descriptors.

Application

Selection Property

Validation Focus

NNMT inhibition studies (cancer metabolism)

5,6-Disubstitution pattern for NNMT positional selectivity

Verify NNMT IC₅₀ in target assay; minimize ANMT cross-reactivity

HDL modulation research (dyslipidemia)

5-Cyclopropoxy pharmacophore from patent series

Confirm HDL-raising activity in relevant model; compare to patent SAR

Neuroscience library segregation

5-Cyclopropoxy as structural flag distinct from mGluR5 PAMs

Ensure correct annotation; avoid mGluR5 misannotation in screening hits

Physicochemical SAR benchmarking

Incremental lipophilicity from cyclopropoxy group

Validate experimental LogP and permeability; correlate with Caco-2/PAMPA

• [1] MX2014001862A – 5-cycloalkyl- or 5-heterocyclyl-nicotinamides, F. Hoffmann-La Roche AG, 2014. View Source
• [2] Sano A et al., 'Fluorometric Assay of Rat Tissue N-Methyltransferases with Nicotinamide and Four Isomeric Methylnicotinamides,' Chem. Pharm. Bull., 40(1): 153-156 (1992). View Source
• [3] PubChem Compound Summary: 5-Cyclopropoxy-6-methylnicotinamide, CID 72231862. View Source